1,5-Cyclooctadiene(pyridine)(tricyclohexylphosphine)iridium(I) Hexafluorophosphate
1,5-Cyclooctadiene(pyridine)(tricyclohexylphosphine)iridium(I) Hexafluorophosphate
Brand Name:
Vulcanchem
CAS No.:
64536-78-3
VCID:
VC0057965
InChI:
InChI=1S/C18H33P.C8H12.C5H5N.F6P.Ir/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-6-8-7-5-3-1;1-2-4-6-5-3-1;1-7(2,3,4,5)6;/h16-18H,1-15H2;1-2,7-8H,3-6H2;1-5H;;/q;;;-1;/b;2-1-,8-7-;;;
SMILES:
C1CCC(CC1)P(C2CCCCC2)C3CCCCC3.C1CC=CCCC=C1.C1=CC=NC=C1.F[P-](F)(F)(F)(F)F.[Ir]
Molecular Formula:
C31H50F6IrNP2-
Molecular Weight:
804.9 g/mol
1,5-Cyclooctadiene(pyridine)(tricyclohexylphosphine)iridium(I) Hexafluorophosphate
CAS No.: 64536-78-3
Reference Standards
VCID: VC0057965
Molecular Formula: C31H50F6IrNP2-
Molecular Weight: 804.9 g/mol
| CAS No. | 64536-78-3 |
|---|---|
| Product Name | 1,5-Cyclooctadiene(pyridine)(tricyclohexylphosphine)iridium(I) Hexafluorophosphate |
| Molecular Formula | C31H50F6IrNP2- |
| Molecular Weight | 804.9 g/mol |
| IUPAC Name | (1Z,5Z)-cycloocta-1,5-diene;iridium;pyridine;tricyclohexylphosphane;hexafluorophosphate |
| Standard InChI | InChI=1S/C18H33P.C8H12.C5H5N.F6P.Ir/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-6-8-7-5-3-1;1-2-4-6-5-3-1;1-7(2,3,4,5)6;/h16-18H,1-15H2;1-2,7-8H,3-6H2;1-5H;;/q;;;-1;/b;2-1-,8-7-;;; |
| Standard InChIKey | WLRQNTYCIFESRH-KJWGIZLLSA-N |
| Isomeric SMILES | C1CCC(CC1)P(C2CCCCC2)C3CCCCC3.C1/C=C\CC/C=C\C1.C1=CC=NC=C1.F[P-](F)(F)(F)(F)F.[Ir] |
| SMILES | C1CCC(CC1)P(C2CCCCC2)C3CCCCC3.C1CC=CCCC=C1.C1=CC=NC=C1.F[P-](F)(F)(F)(F)F.[Ir] |
| Canonical SMILES | C1CCC(CC1)P(C2CCCCC2)C3CCCCC3.C1CC=CCCC=C1.C1=CC=NC=C1.F[P-](F)(F)(F)(F)F.[Ir] |
| Synonyms | (1,5-Cyclooctadiene)(pyridine)(tricyclohexylphosphine)iridium(1+) hexafluorophosphate; (1,5-Cyclooctadiene)pyridine(tricyclohexylphosphine)iridium hexafluorophosphate; (η4-1,5-Cyclooctadiene)(pyridine)(tricyclohexylphosphine)iridium(I) hexafluorophos |
| PubChem Compound | 5702647 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume